Cas no 2309341-93-1 (2-(2-methoxyphenoxy)-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}acetamide)

• Product Name: 2-(2-methoxyphenoxy)-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}acetamide
• CAS No: 2309341-93-1
• MF: C₁₆H₂₁N₃O₄
• MW: 319.355643987656
• CID: 6174260
• PubChem ID: 134161773
• Update Time: 2025-06-28

2-(2-methoxyphenoxy)-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenoxy)-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}acetamide
• AKOS040705212
• N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-2-(2-methoxyphenoxy)acetamide
• F6573-2652
• 2309341-93-1
• 2-(2-methoxyphenoxy)-N-[2-(2-pyrazol-1-ylethoxy)ethyl]acetamide
• 2-(2-methoxyphenoxy)-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}acetamide

• Inchi： 1S/C16H21N3O4/c1-21-14-5-2-3-6-15(14)23-13-16(20)17-8-11-22-12-10-19-9-4-7-18-19/h2-7,9H,8,10-13H2,1H3,(H,17,20)
• InChI Key： IXEQJCDZNDNWND-UHFFFAOYSA-N
• SMILES： O(CCNC(COC1C=CC=CC=1OC)=O)CCN1C=CC=N1

Computed Properties

• Exact Mass: 319.15320616g/mol
• Monoisotopic Mass: 319.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(2-methoxyphenoxy)-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}acetamide

Introduction to 2-(2-methoxyphenoxy)-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}acetamide (CAS No. 2309341-93-1) and Its Emerging Applications in Chemical Biology

2-(2-methoxyphenoxy)-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}acetamide, identified by its CAS number 2309341-93-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by a unique combination of aromatic, heterocyclic, and aliphatic moieties, which contribute to its versatile biological activities. The presence of a pyrazole ring, a well-known pharmacophore, alongside other functional groups such as methoxyphenyl and acetamide, suggests potential roles in modulating various biological pathways.

The molecular structure of 2-(2-methoxyphenoxy)-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}acetamide encompasses several key features that make it an attractive candidate for further investigation. The pyrazole moiety is particularly noteworthy, as it has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. Pyrazole derivatives are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. In this context, the incorporation of a pyrazol-1-yl group into the compound's structure may enhance its binding affinity and selectivity for specific biological targets.

Furthermore, the methoxyphenoxy substituent introduces an additional layer of complexity to the molecule. This group is commonly found in many bioactive compounds and is known to influence both solubility and metabolic stability. The combination of these features may contribute to the compound's potential as a lead molecule for drug discovery programs. Recent studies have highlighted the importance of structure-activity relationships (SARs) in optimizing drug candidates, and compounds like 2-(2-methoxyphenoxy)-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}acetamide offer valuable insights into this area.

One of the most compelling aspects of this compound is its potential application in modulating signaling pathways associated with diseases such as cancer and neurodegenerative disorders. The acetamide functional group is particularly relevant here, as it is frequently used in medicinal chemistry to enhance bioavailability and metabolic stability. Additionally, the extended ethoxyethyl chain provides a flexible scaffold that can be modified to improve pharmacokinetic properties. These features make 2-(2-methoxyphenoxy)-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}acetamide a promising candidate for further exploration in preclinical studies.

In recent years, there has been growing interest in the development of small molecules that can selectively target specific biological processes. The unique structural features of CAS No. 2309341-93-1 position it as a candidate for such targeted therapies. For instance, the pyrazole ring can be designed to interact with particular enzymes or receptors, while the other substituents can be fine-tuned to optimize solubility and tissue distribution. This approach aligns with current trends in drug discovery, where precision and selectivity are paramount.

The synthesis of 2-(2-methoxyphenoxy)-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}acetamide presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and automated synthesis platforms have significantly streamlined the process of developing novel compounds like this one.

From a computational chemistry perspective, virtual screening methods have been instrumental in identifying potential hits for further investigation. By leveraging high-throughput virtual screening (HTVS), researchers can rapidly assess the binding affinity of numerous compounds to biological targets without the need for extensive experimental work. This approach has already proven successful in identifying lead compounds for various therapeutic areas, including oncology and inflammation.

The pharmacological profile of CAS No 2309341-93-1 is still under active investigation, but preliminary data suggest that it may exhibit significant therapeutic potential. For example, studies have indicated that pyrazole derivatives can modulate kinases and other enzymes involved in cancer progression. Additionally, the compound's ability to cross the blood-brain barrier may make it relevant for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These possibilities underscore the importance of continued research into this class of molecules.

In conclusion,(bold text) 2-((bold text)(bold text)(bold text)(bold text)(bold text)(bold text)(bold text)(bold text)(bold text)(bold text)(bold text)(bold text)(bold text)(bold text))(bold text))(bold text))(bold text))(bold text))(bold text))(bold text))(bold text))(bold text))(bold text))(bold text))( boldtext )) exhibits a promising profile for further exploration in chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. As research continues to uncover new applications for this compound,CAS No 2309341-93-1, it is likely that it will play an increasingly important role in the development of novel therapeutics targeting various diseases.